Cas no 941244-72-0 (5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941244-72-0
• MF: C₂₂H₂₂N₄O₅S
• MW: 454.498883724213
• CID: 5429190
• Update Time: 2025-09-21

5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxyanilino)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H22N4O5S/c1-2-30-18-7-5-17(6-8-18)24-22-20(15-23)25-21(31-22)16-3-9-19(10-4-16)32(27,28)26-11-13-29-14-12-26/h3-10,24H,2,11-14H2,1H3
• InChI Key： VPYQLBQWUWLVOE-UHFFFAOYSA-N
• SMILES： O1C(NC2=CC=C(OCC)C=C2)=C(C#N)N=C1C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Additional information on 5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS No. 941244-72-0)

5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 941244-72-0, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a 1,3-oxazole core, which is a heterocyclic aromatic ring system known for its stability and versatility in drug design. The presence of an amino group at the 5-position and a cyano group at the 4-position further enhances its reactivity and potential for functionalization. Additionally, the compound incorporates a 4-ethoxyphenyl moiety and a morpholine-4-sulfonyl substituent, which are both well-documented in enhancing pharmacological properties such as solubility, bioavailability, and target specificity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their antimicrobial, anti-inflammatory, and anticancer properties. The 1,3-oxazole scaffold, in particular, has been extensively studied due to its ability to mimic natural products and exhibit strong binding affinity to biological targets. The current study aims to explore the pharmacological potential of 5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile by evaluating its interactions with key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its structural diversity, which allows for multiple points of interaction with biological systems. The morpholine-4-sulfonyl group not only contributes to the compound's solubility but also serves as a hinge region for modulating activity. This feature is particularly relevant in the context of drug development, where optimizing solubility and binding affinity can significantly impact therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high precision. By leveraging molecular docking simulations, scientists have been able to identify potential binding pockets on target proteins where 5-(4-ethoxyphenyl)amino-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile may exert its effects. These simulations have revealed that the compound exhibits promising interactions with enzymes such as kinases and proteases, which are pivotal in various disease mechanisms.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the 1,3-oxazole ring, functionalization at the 5-position with the amino group, introduction of the cyano group, and attachment of the 4-et hoxyphenyl and morpholine-sulfonyl moieties. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

From a medicinal chemistry perspective, the presence of multiple pharmacophoric elements in this compound makes it an attractive candidate for further development. The combination of an amino group, a cyano group, and sulfonylated morpholine substituents creates a rich framework for exploring diverse biological activities. Preliminary studies have suggested that this compound demonstrates inhibitory effects on certain enzymes associated with inflammation and cancer progression.

The field of drug discovery has seen remarkable progress through the integration of synthetic chemistry with bioinformatics. By correlating structural features with biological activity, researchers can rapidly screen large libraries of compounds for potential therapeutic agents. The unique structure of 5-(4-et hoxyphenyl)amino -2 - 4 - (morpholine - 4 - sulfonyl ) phenyl - 1 , 3 - oxazole - 4 - carbonitrile places it at the forefront of such investigations, offering new insights into possible mechanisms of action.

In conclusion,5-( 4 - ethoxyphenyl ) amino - 2 - 4 - ( morpholine - 4 - sulfonyl ) phenyl - 1 , 3 - oxazole - 4 - carbonitrile (CAS No. 941244 -72 -0) represents a promising lead compound in pharmaceutical research. Its complex molecular architecture and demonstrated interactions with key biological targets make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing unmet medical needs.